Cas no 2169214-03-1 (Methyl 3-bromo-5-(difluoromethyl)benzoate)
Methyl 3-bromo-5-(difluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-5-(difluoromethyl)benzoate
-
- Inchi: 1S/C9H7BrF2O2/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4,8H,1H3
- InChI Key: MRHOGFABUVBCBQ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(C(F)F)=CC(Br)=C1
Methyl 3-bromo-5-(difluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC57752-1g |
Methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 1g |
£360.00 | 2025-02-21 | ||
| Apollo Scientific | PC57752-5g |
Methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 5g |
£1080.00 | 2025-02-21 | ||
| Enamine | EN300-6508033-0.05g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 0.05g |
$101.0 | 2025-03-14 | |
| Enamine | EN300-6508033-0.1g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 0.1g |
$149.0 | 2025-03-14 | |
| Enamine | EN300-6508033-0.25g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 0.25g |
$213.0 | 2025-03-14 | |
| Enamine | EN300-6508033-0.5g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 0.5g |
$336.0 | 2025-03-14 | |
| Enamine | EN300-6508033-1.0g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 1.0g |
$430.0 | 2025-03-14 | |
| Enamine | EN300-6508033-2.5g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 2.5g |
$754.0 | 2025-03-14 | |
| Enamine | EN300-6508033-5.0g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 5.0g |
$1291.0 | 2025-03-14 | |
| Enamine | EN300-6508033-10.0g |
methyl 3-bromo-5-(difluoromethyl)benzoate |
2169214-03-1 | 95.0% | 10.0g |
$2368.0 | 2025-03-14 |
Methyl 3-bromo-5-(difluoromethyl)benzoate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Methyl 3-bromo-5-(difluoromethyl)benzoate
Comprehensive Introduction to Methyl 3-bromo-5-(difluoromethyl)benzoate (CAS No. 2169214-03-1)
Methyl 3-bromo-5-(difluoromethyl)benzoate (CAS No. 2169214-03-1) is a high-value fluorinated aromatic compound widely used in pharmaceuticals, agrochemicals, and specialty materials. Its unique difluoromethyl group and bromo-substituted benzoate structure make it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for fluorine-containing compounds in drug discovery, this chemical has gained significant attention in recent years.
The compound’s CAS number 2169214-03-1 is a critical identifier for researchers sourcing high-purity reagents. Its molecular formula C9H7BrF2O2 and molecular weight 265.05 g/mol are essential for stoichiometric calculations. The methyl ester moiety enhances solubility in organic solvents, facilitating reactions like Suzuki couplings or nucleophilic substitutions—key topics in modern organic synthesis discussions.
Recent trends highlight its role in developing EGFR inhibitors and antifungal agents, aligning with searches for "fluorine in drug design" or "halogenated benzoates applications." The difluoromethyl group (-CF2H) is particularly sought after due to its metabolic stability and lipophilicity, addressing FAQs about improving drug bioavailability. This aligns with Google’s "People Also Ask" queries such as "Why are fluorinated compounds important in medicine?"
In material science, Methyl 3-bromo-5-(difluoromethyl)benzoate serves as a precursor for liquid crystal monomers and OLED materials, tapping into the booming interest in flexible electronics. Its bromo substituent enables further functionalization via cross-coupling reactions—a hot topic in patents related to organic electronics.
Quality control is paramount, with HPLC and NMR spectroscopy being standard verification methods. Suppliers often emphasize ≥98% purity to meet the needs of high-throughput screening labs. This responds to common search terms like "HPLC analysis of fluorinated benzoates" or "NMR data for CAS 2169214-03-1."
Environmental considerations are also rising. The compound’s biodegradability and green chemistry synthesis routes are now frequently discussed, matching SEO trends around "sustainable fluorochemical production." Researchers explore catalytic methods to reduce waste, reflecting in papers indexed under "atom-efficient bromination techniques."
Storage recommendations typically suggest inert atmospheres and low temperatures, addressing stability concerns raised in forums. This practical information ranks well for queries like "handling bromo-difluoromethyl compounds safely."
In summary, Methyl 3-bromo-5-(difluoromethyl)benzoate (CAS 2169214-03-1) bridges multiple cutting-edge fields—from precision medicine to advanced materials. Its dual functionality as a halogenated and fluorinated building block ensures sustained relevance in innovation-driven industries.
2169214-03-1 (Methyl 3-bromo-5-(difluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)